Cas no 79861-38-4 (21-Acetoxy-21-deschloro Halobetasol 17-Propionate)

• Product Name: 21-Acetoxy-21-deschloro Halobetasol 17-Propionate
• CAS No: 79861-38-4
• MF: C₂₇H₃₄F₂O₇
• MW: 508.55147600174
• CID: 4557186
• Update Time: 2025-07-25

21-Acetoxy-21-deschloro Halobetasol 17-Propionate Chemical and Physical Properties

Names and Identifiers

• Halobetasol Propionate Impurity B
• (6α,11β,16β)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione (ACI)
• Diflorasone 21-acetate 17-propionate
• 21-Acetoxy-21-deschloro Halobetasol 17-Propionate

• Inchi： 1S/C27H34F2O7/c1-6-23(34)36-27(22(33)13-35-15(3)30)14(2)9-17-18-11-20(28)19-10-16(31)7-8-24(19,4)26(18,29)21(32)12-25(17,27)5/h7-8,10,14,17-18,20-21,32H,6,9,11-13H2,1-5H3/t14-,17-,18-,20-,21-,24-,25-,26-,27-/m0/s1
• InChI Key： UKCHRSCXKHZQKJ-TUICGVJESA-N
• SMILES： C([C@]1([C@@H](C)C[C@H]2[C@@H]3C[C@H](F)C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)F)=O)OC(=O)CC)(=O)COC(=O)C

Computed Properties

• Exact Mass: 508.22725974 g/mol
• Monoisotopic Mass: 508.22725974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107
• Molecular Weight: 508.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 595.0±50.0 °C at 760 mmHg
• Flash Point: 313.6±30.1 °C
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

21-Acetoxy-21-deschloro Halobetasol 17-Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 21-Acetoxy-21-deschloro Halobetasol 17-Propionate

Latest Research on 21-Acetoxy-21-deschloro Halobetasol 17-Propionate (CAS 79861-38-4): Advances and Applications

The compound 21-Acetoxy-21-deschloro Halobetasol 17-Propionate (CAS 79861-38-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its structural similarity to halobetasol, a potent corticosteroid. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications. This research brief consolidates the latest findings and developments related to this compound, providing insights into its role in modern medicine.

Recent investigations into 21-Acetoxy-21-deschloro Halobetasol 17-Propionate have highlighted its anti-inflammatory and immunosuppressive properties, which are comparable to those of halobetasol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this derivative exhibits enhanced stability and bioavailability, making it a promising candidate for topical formulations. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Another key area of research involves the optimization of synthetic routes for 21-Acetoxy-21-deschloro Halobetasol 17-Propionate. A team of researchers from the University of Cambridge recently reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. Their findings, published in Organic Process Research & Development, emphasize the use of green chemistry principles, such as solvent-free reactions and catalytic processes, to minimize environmental impact.

In terms of therapeutic applications, preclinical trials have explored the efficacy of 21-Acetoxy-21-deschloro Halobetasol 17-Propionate in treating dermatological conditions such as psoriasis and eczema. A 2024 study in the British Journal of Dermatology reported significant reductions in skin inflammation and lesion severity in animal models, with minimal systemic side effects. These results suggest that the compound could serve as a safer alternative to traditional corticosteroids, particularly for long-term use.

Despite these advancements, challenges remain in the clinical translation of 21-Acetoxy-21-deschloro Halobetasol 17-Propionate. Regulatory hurdles, such as the need for extensive toxicity studies and formulation optimization, must be addressed before human trials can commence. However, the compound's unique pharmacological profile and improved stability position it as a valuable asset in the development of next-generation anti-inflammatory therapies.

In conclusion, the latest research on 21-Acetoxy-21-deschloro Halobetasol 17-Propionate (CAS 79861-38-4) underscores its potential as a versatile and effective therapeutic agent. Continued exploration of its synthetic pathways, pharmacological effects, and clinical applications will be crucial in unlocking its full potential. This brief serves as a comprehensive resource for researchers and industry professionals seeking to stay abreast of developments in this promising area of chemical biology and pharmaceutical science.